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Abstract

Phellodendrine chloride, a quaternary isoquinoline alkaloid primarily isolated from the bark of
Phellodendron amurense, has garnered significant attention in the scientific community for its
diverse pharmacological activities. This technical guide provides an in-depth overview of the
chemical, physical, and pharmacological properties of phellodendrine chloride (CAS No:
104112-82-5). It details its mechanism of action, focusing on its influence on key signaling
pathways implicated in cancer, inflammation, and metabolic disorders. Furthermore, this
document furnishes detailed protocols for essential experimental assays and presents this
complex information through structured data tables and elucidating diagrams to support
researchers in their exploration of this promising natural compound.

Chemical and Physical Properties

Phellodendrine chloride is the salt form of the alkaloid phellodendrine. While the free base is
assigned CAS number 6873-13-8, the chloride salt, under CAS number 104112-82-5, is more
commonly utilized in research due to its stability and solubility.[1][2]

Identity and Structure
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Property Value

(13aS)-2,11-dihydroxy-3,10-dimethoxy-7-
IUPAC Name methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-

ajisoquinolinium chloride

[-(-)-N-Methylcoreximine, Phellodendrine

Synenyms hydrochloride
CAS Number 104112-82-5
Molecular Formula C20H24CINO4[3][4]
Molecular Weight 377.86 g/mol [3][5]

C[N+]12CCC3=CC(=C(C=C3[C@@H]1CC4=C
C(=C(C=C4C2)OC)0)0)OC.[CI-][3]

Canonical SMILES

hvsicochemical

Property Value
Physical State Solid, powder|[6]
Melting Point 249-251 °C (with methanol)[7]
- Soluble in Ethanol.[6] Soluble in DMSO (33
Solubility
mg/mL).[5]
Storage Store at -20°C for long-term stability.[8]
Spectroscopic Data
Spectroscopy Data Availability
1H NMR Available[9]
Mass Spectrometry Available

Methods have been developed for the
HPLC Analysis quantification of phellodendrine in plant extracts
and biological samples.[2][7][10][11][12][13]
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Pharmacological Properties and Mechanism of
Action

Phellodendrine chloride exhibits a broad spectrum of biological activities, including anti-
inflammatory, anti-cancer, immunosuppressive, and neuroprotective effects. Its mechanisms of
action are multifaceted, involving the modulation of several critical cellular signaling pathways.

Anti-Cancer Activity

Phellodendrine chloride has demonstrated significant anti-proliferative and pro-apoptotic
effects in various cancer cell lines, particularly in KRAS-mutated pancreatic cancer.

Phellodendrine chloride selectively inhibits the proliferation of KRAS-mutated pancreatic
cancer cells.[14] It is believed to achieve this by inhibiting macropinocytosis, a nutrient-
scavenging process that these cancer cells heavily rely on.[6][14] This leads to nutrient
deprivation, increased reactive oxygen species (ROS) production, and ultimately, apoptosis.
[15]

The pro-apoptotic effects of phellodendrine chloride are mediated through the intrinsic
mitochondrial pathway. This involves the upregulation of the pro-apoptotic protein Bax and the
downregulation of the anti-apoptotic protein Bcl-2, leading to the release of cytochrome ¢ and
the activation of caspases.
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Phellodendrine Chloride's Anti-Cancer Mechanism.

Anti-Inflammatory and Immunosuppressive Activities

Phellodendrine chloride exerts potent anti-inflammatory and immunosuppressive effects
through the modulation of key inflammatory signaling pathways.

Phellodendrine chloride has been shown to alleviate gouty arthritis by inhibiting the IL-
6/STAT3 signaling pathway.[15] Interleukin-6 (IL-6) is a pro-inflammatory cytokine that, upon
binding to its receptor, activates the Janus kinase (JAK) family, which in turn phosphorylates
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and activates the Signal Transducer and Activator of Transcription 3 (STAT3). Activated STAT3
then translocates to the nucleus to induce the expression of inflammatory genes.
Phellodendrine chloride interferes with this cascade, reducing the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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